![molecular formula C7H9N5 B1617793 N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 5334-49-6](/img/structure/B1617793.png)
N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Overview
Description
“N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is an organic compound that belongs to the class of phenylpyrazoles . It has a molecular weight of 135.1267 .
Synthesis Analysis
The synthesis of this compound involves the nucleophilic substitution of 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine with methylamine, which produces the 4-substituted product, 6-(chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine . The structure of the synthesized compound was confirmed by elemental analysis, high-resolution mass spectrometry, 1H, 13C-NMR, and IR spectroscopy .Molecular Structure Analysis
The molecular structure of “this compound” was established by elemental analysis, high-resolution mass spectrometry, 1H, 13C-NMR, and IR spectroscopy, and X-ray analysis .Physical And Chemical Properties Analysis
“this compound” is a solid compound with a molecular weight of 163.18 . It has a boiling point of 342°C at 760 mmHg .Scientific Research Applications
Synthesis and Structural Analysis
- A study by Ogurtsov and Rakitin (2021) demonstrated the synthesis of 6-(chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, highlighting its importance in pharmacology due to the various pharmacological activities of functionally disubstituted 1H-pyrazolo[3,4-d]pyrimidines (Ogurtsov & Rakitin, 2021).
Potential Pharmacological Activities
- A study by Abdellatif et al. (2014) explored the synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives. This research is significant in understanding the potential anticancer properties of compounds related to N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (Abdellatif et al., 2014).
Biological Activity Studies
- Research by Aydin et al. (2021) involved synthesizing N-alkylated pyrazolo[3,4‐d]pyrimidine analogs and evaluating their properties as inhibitors of acetylcholinesterase and carbonic anhydrase. These findings are crucial in understanding the broader spectrum of biological activity of pyrazolo[3,4‐d]pyrimidines (Aydin et al., 2021).
Antimicrobial and Insecticidal Potentials
- Deohate and Palaspagar (2020) synthesized pyrimidine linked pyrazol-3-yl amines and evaluated their insecticidal and antibacterial potential, indicating the utility of compounds related to this compound in agricultural and pharmaceutical applications (Deohate & Palaspagar, 2020).
Solid-Phase Synthetic Method
- A novel solid-phase synthetic method for N-alkyl-4-alkylamino-1-aryl-1H-pyrazolo[3,4-d]pyrimidine-6-carboxamide library was described by Heo and Jeon (2017), contributing to the advancement in synthetic techniques related to pyrazolo[3,4-d]pyrimidines (Heo & Jeon, 2017).
properties
IUPAC Name |
N,1-dimethylpyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N5/c1-8-6-5-3-11-12(2)7(5)10-4-9-6/h3-4H,1-2H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOTSAGHCUMHESG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C2C=NN(C2=NC=N1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60277276 |
Source
|
| Record name | N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60277276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5334-49-6 |
Source
|
| Record name | N,1-Dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5334-49-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,1-Dimethyl-1H-pyrazolo(3,4-d)pyrimidin-4-amine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005334496 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC1426 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1426 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60277276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,1-Dimethyl-1H-pyrazolo(3,4-d)pyrimidin-4-amine | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EQ4VDS9S3C | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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